Cas no 1863286-14-9 (4-Butyl-5-chloro-3-pyridinamine)

• Product Name: 4-Butyl-5-chloro-3-pyridinamine
• CAS No: 1863286-14-9
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5851322
• PubChem ID: 130538007
• Update Time: 2025-07-21

4-Butyl-5-chloro-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

• CID 130538007
• 3-Pyridinamine, 4-butyl-5-chloro-
• 4-Butyl-5-chloropyridin-3-amine
• 1863286-14-9
• EN300-1622335
• 4-Butyl-5-chloro-3-pyridinamine

• Inchi： 1S/C9H13ClN2/c1-2-3-4-7-8(10)5-12-6-9(7)11/h5-6H,2-4,11H2,1H3
• InChI Key： MQMJICTUVPEDNP-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(CCCC)=C1N

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±37.0 °C(Predicted)
• pka: 4.63±0.28(Predicted)

Additional information on 4-Butyl-5-chloro-3-pyridinamine

4-Butyl-5-chloro-3-pyridinamine (CAS No. 1863286-14-9): A Comprehensive Overview

4-Butyl-5-chloro-3-pyridinamine (CAS No. 1863286-14-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The unique structural features of 4-Butyl-5-chloro-3-pyridinamine make it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-Butyl-5-chloro-3-pyridinamine consists of a pyridine ring substituted with a butyl group at the 4-position and a chlorine atom at the 5-position, with an amino group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 4-Butyl-5-chloro-3-pyridinamine in various therapeutic areas. One notable application is its use as a lead compound in the development of anti-inflammatory drugs. Inflammation is a complex biological response to harmful stimuli, and effective anti-inflammatory agents are crucial for managing conditions such as arthritis, asthma, and inflammatory bowel disease. Research has shown that 4-Butyl-5-chloro-3-pyridinamine exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in the inflammatory response.

In addition to its anti-inflammatory properties, 4-Butyl-5-chloro-3-pyridinamine has also been investigated for its potential as an antiviral agent. Viral infections pose significant global health challenges, and the development of new antiviral drugs is essential for combating emerging and re-emerging viral threats. Studies have demonstrated that 4-Butyl-5-chloro-3-pyridinamine can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV), by interfering with viral entry and replication mechanisms.

The pharmacological profile of 4-Butyl-5-chloro-3-pyridinamine has been further characterized through in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action, pharmacokinetics, and safety profile. For instance, in vitro assays have shown that 4-Butyl-5-chloro-3-pyridinamine can selectively inhibit the activity of specific enzymes involved in inflammatory pathways without causing significant cytotoxicity to normal cells. In vivo studies using animal models have confirmed its efficacy in reducing inflammation and viral load while demonstrating a favorable safety profile.

The synthetic route for preparing 4-Butyl-5-chloro-3-pyridinamine has been optimized to ensure high yield and purity. The synthesis typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the pyridine ring, introduction of the butyl and chlorine substituents, and final functionalization with the amino group. The ability to synthesize this compound efficiently is crucial for its large-scale production and commercialization as a pharmaceutical product.

The potential applications of 4-Butyl-5-chloro-3-pyridinamine extend beyond its use as a standalone therapeutic agent. It can also serve as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored the modification of the butyl and chlorine substituents to create analogs with improved pharmacological properties. These efforts have led to the discovery of several derivatives that exhibit enhanced potency and selectivity against specific targets.

In conclusion, 4-Butyl-5-chloro-3-pyridinamine (CAS No. 1863286-14-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for its future use in clinical settings.